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Compound of Interest

Compound Name: Methyl 6-amino-5-bromopicolinate

Cat. No.: B143085 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of Methyl 6-amino-5-
bromopicolinate

This guide provides a comprehensive overview of the physicochemical properties, synthesis,

and applications of Methyl 6-amino-5-bromopicolinate, tailored for researchers, scientists,

and professionals in drug development.

Chemical Identity and Properties
Methyl 6-amino-5-bromopicolinate is a substituted pyridine derivative. Its chemical structure

consists of a pyridine ring with a methyl ester group at position 2, an amino group at position 6,

and a bromine atom at position 5. This arrangement of functional groups makes it a valuable

intermediate in organic synthesis, particularly in the development of pharmaceutical

compounds.

Table 1: Physicochemical Properties of Methyl 6-amino-5-bromopicolinate
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Property Value Source

CAS Number 178876-82-9 [1][2][3]

Molecular Formula C₇H₇BrN₂O₂ [2][3]

Molecular Weight 231.05 g/mol [2][3]

Alternate Names

6-Amino-5-bromopyridine-2-

carboxylic Acid Methyl Ester;

Methyl 6-amino-5-

bromopyridine-2-carboxylate

[3]

Appearance

White to off-white solid

(inferred from related

compounds)

[4]

Boiling Point Data not available

Melting Point Data not available

Solubility

Likely soluble in solvents such

as DMSO (inferred from

related compounds)

[4]

Spectroscopic Data
Spectroscopic data is crucial for the structural elucidation and confirmation of Methyl 6-amino-
5-bromopicolinate.

Table 2: Spectroscopic Data for Methyl 6-amino-5-bromopicolinate

Technique Data

¹H NMR (CDCl₃, 400 MHz)
δ (ppm) = 7.76 (d, J = 7.88 Hz, 1H), 7.34 (d, J =

7.92 Hz, 1H), 5.23 (s, 2H), 3.94 (s, 3H)[1]

Mass Spectrometry (ESI) m/e: 231.0 [(M + H)⁺][1]

Experimental Protocols
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Synthesis of Methyl 6-amino-5-bromopicolinate
A common method for the synthesis of Methyl 6-amino-5-bromopicolinate involves the

bromination of Methyl 6-aminopyridine-2-carboxylate.[1]

Detailed Methodology:

Dissolution: Methyl 6-aminopyridine-2-carboxylate (10 g, 66.0 mmol) is dissolved in

chloroform (450 mL) at room temperature.

Addition of Bromine: A solution of bromine (3.4 mL, 66.0 mmol) in chloroform (100 mL) is

added slowly to the reaction mixture.

Reaction: The mixture is stirred for 40 hours.

Work-up: The reaction mixture is diluted with chloroform and then washed sequentially with a

saturated sodium thiosulfate solution and water to remove unreacted bromine and aqueous

impurities.

Isolation: The organic layer is dried and the solvent is evaporated to yield the product. During

this process, an isomer, methyl 6-amino-3-bromopyridine-2-carboxylate, may also be

isolated as a by-product.[1]

Starting Materials Reaction Steps Work-up & Isolation

Methyl 6-aminopyridine-
2-carboxylate

Dissolve in Chloroform

Bromine in Chloroform

Slow Addition Stir for 40 hours Dilute with Chloroform Wash with Na₂S₂O₃

and Water Isolate Product Methyl 6-amino-5-
bromopicolinate
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Synthesis workflow for Methyl 6-amino-5-bromopicolinate.
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Applications in Drug Development
Methyl 6-amino-5-bromopicolinate serves as a key building block in the synthesis of more

complex molecules. A significant application is in the preparation of aminopyridinamides, which

are investigated as sodium channel modulators.[1][3]

Voltage-gated sodium channels are crucial for the initiation and propagation of action potentials

in excitable cells. Modulators of these channels have therapeutic potential in a variety of

disorders, including epilepsy, cardiac arrhythmias, and neuropathic pain. The specific structure

of Methyl 6-amino-5-bromopicolinate makes it a suitable precursor for creating libraries of

aminopyridinamide derivatives to explore their structure-activity relationships as sodium

channel modulators.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b143085?utm_src=pdf-body
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8348980.htm
https://www.scbt.com/p/methyl-6-amino-5-bromopicolinate-178876-82-9
https://www.benchchem.com/product/b143085?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Synthesis

Biological Application

Therapeutic Potential

Methyl 6-amino-5-bromopicolinate
(Key Intermediate)

Further Synthetic Steps

Precursor

Aminopyridinamide Derivatives

Voltage-Gated
Sodium Channels

Acts on

Modulation of Channel Activity

Neuropathic Pain, Epilepsy,
Arrhythmias

Leads to

Click to download full resolution via product page

Role of Methyl 6-amino-5-bromopicolinate in developing sodium channel modulators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b143085?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

